Cas no 1261512-80-4 (2-chloro-5-[3-(trifluoromethoxy)phenyl]phenol)

• Product Name: 2-chloro-5-[3-(trifluoromethoxy)phenyl]phenol
• CAS No: 1261512-80-4
• MF: C₁₃H₈ClF₃O₂
• MW: 288.649633407593
• MDL: MFCD18315776
• CID: 1219043
• PubChem ID: 53221509
• Update Time: 2025-05-25

2-chloro-5-[3-(trifluoromethoxy)phenyl]phenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-[3-(trifluoromethoxy)phenyl]phenol
• AKOS017558025
• 1261512-80-4
• DTXSID90686150
• 4-Chloro-3'-(trifluoromethoxy)-[1,1'-biphenyl]-3-ol
• 4-Chloro-3'-(trifluoromethoxy)[1,1'-biphenyl]-3-ol
• 2-CHLORO-5-(3-TRIFLUOROMETHOXYPHENYL)PHENOL
• MFCD18315776
• 2-Chloro-5-(3-trifluoromethoxyphenyl)phenol, 95%

• MDL： MFCD18315776
• Inchi： 1S/C13H8ClF3O2/c14-11-5-4-9(7-12(11)18)8-2-1-3-10(6-8)19-13(15,16)17/h1-7,18H
• InChI Key： ABWDTUJYAGNOQI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1O)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Exact Mass: 288.0164917g/mol
• Monoisotopic Mass: 288.0164917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-chloro-5-[3-(trifluoromethoxy)phenyl]phenol

Introduction to 2-chloro-5-[3-(trifluoromethoxy)phenyl]phenol (CAS No. 1261512-80-4)

2-chloro-5-[3-(trifluoromethoxy)phenyl]phenol, with the chemical formula C₁₃H₈ClF₃O₂, is a significant compound in the field of pharmaceutical and chemical research. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both chloro and trifluoromethoxy substituents makes it a versatile intermediate for synthesizing various biologically active molecules.

The compound's molecular structure features a phenol core substituted with a chloro group at the 2-position and a 3-(trifluoromethoxy)phenyl group at the 5-position. This arrangement imparts distinct electronic and steric properties that are crucial for its reactivity and functionality. The chloro group is known to enhance electrophilic substitution reactions, while the trifluoromethoxy group introduces electron-withdrawing effects, influencing the overall reactivity of the molecule.

In recent years, there has been a growing interest in developing novel pharmaceutical agents that target specific biological pathways. 2-chloro-5-[3-(trifluoromethoxy)phenyl]phenol has been explored as a potential precursor in the synthesis of compounds with antimicrobial and anti-inflammatory properties. Its structural motif is reminiscent of several known bioactive molecules, suggesting that it could be a valuable building block for drug discovery.

One of the most compelling aspects of this compound is its potential role in developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. The trifluoromethoxy group, in particular, has been shown to improve binding affinity and metabolic stability in kinase inhibitors. Researchers have hypothesized that incorporating this moiety into the phenolic scaffold could enhance the compound's efficacy as a kinase inhibitor.

Recent studies have also explored the use of 2-chloro-5-[3-(trifluoromethoxy)phenyl]phenol in the synthesis of antioxidants. The phenol core is known for its ability to scavenge free radicals, and the presence of electron-withdrawing groups can further enhance this property. Preliminary experiments have shown that derivatives of this compound exhibit promising antioxidant activity, making them potential candidates for therapeutic applications in oxidative stress-related disorders.

The synthesis of 2-chloro-5-[3-(trifluoromethoxy)phenyl]phenol involves multi-step organic reactions, typically starting from commercially available aromatic precursors. The key step involves the introduction of the chloro group at the 2-position, followed by functionalization at the 5-position with the 3-(trifluoromethoxy)phenyl moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity.

The compound's stability under various conditions has been thoroughly investigated. Studies have shown that it remains stable under standard storage conditions but may degrade when exposed to strong acids or bases. This information is crucial for its handling and application in pharmaceutical formulations. Additionally, its solubility profile has been examined, revealing moderate solubility in organic solvents such as dichloromethane and ethyl acetate, which is beneficial for formulation development.

In conclusion, 2-chloro-5-[3-(trifluoromethoxy)phenyl]phenol (CAS No. 1261512-80-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for synthesizing biologically active molecules targeting various diseases. Ongoing research continues to uncover new applications and synthetic strategies for this compound, underscoring its importance in modern chemistry and drug development.